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Compound of Interest

Compound Name: Fba 185

Cat. No.: B080080

For Researchers, Scientists, and Drug Development Professionals

Introduction

The following guide provides a comprehensive overview of the current scientific understanding
of the compound designated FBA 185, with a specific focus on its excited state lifetime and
related photophysical characteristics. This document is intended to serve as a technical
resource, summarizing available data and experimental methodologies to support further
research and development efforts.

Core Data Summary

A thorough review of scientific literature and chemical databases reveals a significant lack of
published data regarding a molecule or compound identified as "FBA 185" in the context of
photophysics, spectroscopy, or as a chemical entity with a measured excited state lifetime.
Searches for "FBA 185 excited state lifetime," "FBA 185 fluorescence lifetime,” "FBA 185
photophysics," and "FBA 185 spectroscopy" did not yield any relevant scientific publications or
experimental data.

The designation "FBA 185" appears in non-scientific contexts, including:
o Color Hex Code:#fbal85 is a hexadecimal code representing a specific shade of orange.

« Industrial Product: It is referenced as a fluorescent brightener.
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e Automotive Part Number: The term is associated with a brake component.[1]

Due to the absence of scientific data, a quantitative summary of the excited state lifetime and
detailed experimental protocols for a compound named "FBA 185" cannot be provided at this
time.

Experimental Protocols and Methodologies

As no experimental data for the excited state lifetime of a compound designated "FBA 185" has
been found, this section will outline the general and widely accepted methodologies used to
determine such properties for fluorescent molecules. These techniques would be applicable
should FBA 185 be identified as a fluorescent compound in the future.

Time-Correlated Single Photon Counting (TCSPC)

Time-Correlated Single Photon Counting (TCSPC) is a highly sensitive technique for
determining fluorescence lifetimes.

Methodology:

o Excitation: A pulsed light source with a high repetition rate (e.g., a picosecond laser or a
light-emitting diode) excites the sample.

e Photon Detection: A sensitive, high-speed single-photon detector (e.g., a photomultiplier tube
or a single-photon avalanche diode) detects the emitted fluorescence photons.

o Time-to-Amplitude Conversion: A time-to-amplitude converter (TAC) measures the time
difference between the excitation pulse and the detection of the first fluorescence photon.

o Histogram Generation: The TAC output is digitized by an analog-to-digital converter (ADC)
and used to build a histogram of photon arrival times.

» Data Analysis: The resulting decay curve is fitted to one or more exponential functions to
extract the fluorescence lifetime(s).

Phase-Fluorometry
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Phase-fluorometry, also known as frequency-domain fluorometry, is another common method
for measuring fluorescence lifetimes.

Methodology:

e Modulated Excitation: The sample is excited with an intensity-modulated light source
(typically sinusoidal).

e Phase Shift and Demodulation: The emitted fluorescence will also be modulated at the same
frequency but will be phase-shifted and demodulated relative to the excitation light.

» Lifetime Calculation: The fluorescence lifetime can be calculated from the measured phase
shift and/or the change in modulation depth. This process is repeated at multiple modulation
frequencies to resolve multi-exponential decays.

Signaling Pathways and Experimental Workflows

Given the lack of information identifying FBA 185 as a biologically active molecule or a probe
used in biological research, no specific signaling pathways or established experimental
workflows involving this compound can be described.

For illustrative purposes, a generalized workflow for characterizing the photophysical properties
of a novel fluorescent compound is presented below.

Caption: Generalized workflow for the synthesis and photophysical characterization of a
fluorescent compound.

Conclusion

The term "FBA 185" does not correspond to a scientifically documented compound with a
measured excited state lifetime in the available literature. Researchers, scientists, and drug
development professionals seeking information on this topic are advised to verify the chemical
identifier or name of the compound of interest. Should "FBA 185" be an internal or preliminary
designation for a novel compound, the experimental methodologies outlined in this guide
provide a robust framework for the determination of its photophysical properties, including its
excited state lifetime. Future research and publication of data for a compound with this
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identifier will be necessary to populate the quantitative data tables and specific experimental
protocols requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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